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Compound of Interest

Compound Name: [DAla4] Substance P (4-11)

Cat. No.: B15141634 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for [DAla4] Substance P (4-11) was not

located. The following disposal procedures are based on general best practices for handling

and disposing of synthetic peptides in a research laboratory setting. All laboratory personnel

should be familiar with their institution's specific waste disposal policies and follow all

applicable local, state, and federal regulations.

[DAla4] Substance P (4-11) is a synthetic peptide intended for research use only.[1] While the

specific toxicological properties have not been fully investigated, it is prudent to handle this

compound with care, utilizing appropriate personal protective equipment (PPE) and following

established laboratory safety protocols.

I. Personal Protective Equipment (PPE) and
Handling
Before beginning any disposal procedures, ensure you are wearing the appropriate PPE:

Gloves: Always wear chemical-resistant gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles are mandatory to protect from splashes.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

When handling the lyophilized powder, it is recommended to do so in a well-ventilated area or a

fume hood to avoid inhalation. Allow the container to reach room temperature in a desiccator
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before opening to prevent condensation, which can affect the stability of the peptide.[2]

II. Waste Segregation and Disposal Streams
Proper segregation of waste is critical to ensure safe and compliant disposal. The following

waste streams should be considered for materials contaminated with [DAla4] Substance P (4-
11):

Solid Waste:

Unused or Expired Peptide: Unwanted lyophilized [DAla4] Substance P (4-11) should be

disposed of as chemical waste. Do not dispose of it in the regular trash.

Contaminated Labware: Items such as weigh boats, pipette tips, and microfuge tubes that

have come into direct contact with the peptide should be collected in a designated solid

chemical waste container.

Liquid Waste:

Peptide Solutions: Aqueous solutions of [DAla4] Substance P (4-11) should be collected

in a designated aqueous chemical waste container.

Organic Solvent Solutions: If the peptide was dissolved in an organic solvent (e.g., DMSO,

DMF), the waste should be collected in a designated organic solvent waste container. Do

not mix aqueous and organic waste streams unless permitted by your institution's

hazardous waste program.

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with the peptide should be

disposed of in a designated sharps container for chemical waste.

III. Decontamination of Glassware
For reusable glassware that has come into contact with [DAla4] Substance P (4-11), a
thorough decontamination procedure is necessary:
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Initial Rinse: Rinse the glassware with a suitable solvent that is known to dissolve the

peptide to remove the bulk of the residue. Collect this rinse as liquid chemical waste.

Detergent Wash: Wash the glassware with a laboratory-grade detergent and hot water.

Acid Bath (Optional but Recommended): For stubborn residues or to ensure complete

removal, an acid bath (e.g., chromic acid) can be used, followed by extensive rinsing with

deionized water. Exercise extreme caution when working with acid baths and follow all safety

protocols.

Final Rinse: Thoroughly rinse the glassware with deionized water before drying.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

contaminated with [DAla4] Substance P (4-11).
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Caption: Disposal workflow for [DAla4] Substance P (4-11) waste.

V. Quantitative Data Summary
Property Value Source

Molecular Formula C44H65N11O10S [3]

Molecular Weight 940.12 g/mol [3]

Storage Temperature -15°C to -20°C (lyophilized) [2][3]

Appearance Lyophilized powder [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15141634?utm_src=pdf-custom-synthesis
https://www.lifetein.com/handling_and_storage_of_synthetic_peptides.html
https://www.peptide.com/faqs/handling-and-storage-of-peptides/
https://www.chemicalbook.com/ProductChemicalPropertiesCB5316704_EN.htm
https://www.sigmaaldrich.cn/CN/zh/technical-documents/protocol/protein-biology/protein-and-nucleic-acid-interactions/peptide-solubility
https://www.benchchem.com/product/b15141634#dala4-substance-p-4-11-proper-disposal-procedures
https://www.benchchem.com/product/b15141634#dala4-substance-p-4-11-proper-disposal-procedures
https://www.benchchem.com/product/b15141634#dala4-substance-p-4-11-proper-disposal-procedures
https://www.benchchem.com/product/b15141634#dala4-substance-p-4-11-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15141634?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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